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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the thiocarbamate
herbicide Butylate (S-ethyl diisobutylthiocarbamate) in various organic solvents. Due to the
limited availability of specific quantitative solubility data in public literature, this document
summarizes the available qualitative information and presents a detailed, generalized
experimental protocol for the quantitative determination of its solubility.

Introduction to Butylate

Butylate is a selective thiocarbamate herbicide used for the control of grassy weeds in corn. Its
efficacy and formulation depend on its interaction with various solvents. Understanding its
solubility is crucial for developing stable formulations, ensuring effective application, and
conducting environmental fate studies. Butylate is a clear, amber-colored liquid with an
aromatic odor[1].

Quantitative Solubility Data

Precise quantitative solubility data for Butylate in a wide range of organic solvents is not
extensively reported in peer-reviewed journals or publicly accessible databases. The available
information is primarily qualitative, indicating high solubility in many common organic solvents.
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Polarity Index Reported Solubility

Solvent Chemical Formula .
(Relative) of Butylate
Non-Polar Solvents
Kerosene Not applicable Low Very Soluble[1]
Very Soluble[1],
Xylene CsHaio Low T
Miscible[2][3]
Polar Aprotic Solvents
Acetone CsHeO Medium Very Soluble, Miscible
Methyl Isobutyl ) o
CeH120 Medium Miscible
Ketone
A solution of Butylate
in ethyl acetate is
Ethyl Acetate CaHsO2 Medium commercially
available, indicating
good solubility.
Polar Protic Solvents
Ethanol C2HsOH High Very Soluble, Miscible
Aqueous Solubility
Water H20 High 45 mg/L at 22 °C

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of a liquid solute

like Butylate in an organic solvent at a specific temperature. This method is based on standard

laboratory procedures for solubility testing.

Objective: To determine the mass of Butylate that can dissolve in a given mass of an organic

solvent at a specified temperature to form a saturated solution.

Materials:
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» Butylate (analytical standard)
e Selected organic solvents (analytical grade)
o Temperature-controlled orbital shaker or water bath
o Analytical balance (accurate to £0.1 mg)
e Glass vials with screw caps
o Calibrated pipettes
o Syringe filters (e.g., 0.45 um PTFE)
o Pre-weighed evaporation dishes or vials
Procedure:
e Preparation of Saturated Solution:
o Add a known mass of the selected organic solvent to a glass vial.

o Add an excess amount of Butylate to the solvent. An "excess" is ensured by observing a
separate, undissolved phase of Butylate after equilibration.

o Securely cap the vial to prevent solvent evaporation.
e Equilibration:

o Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48
hours). Periodically check to confirm that an excess of the solute remains.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, cease agitation and allow the mixture to settle while
maintaining the constant temperature.
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o Carefully withdraw a known mass of the supernatant (the clear, saturated solution) using a
pipette. To ensure no undissolved Butylate is transferred, a syringe fitted with a filter may
be used.

e Gravimetric Analysis:
o Transfer the filtered saturated solution to a pre-weighed evaporating dish.

o Evaporate the solvent under controlled conditions (e.g., in a fume hood or under a gentle
stream of nitrogen) until only the Butylate residue remains.

o Weigh the dish containing the residual Butylate.
» Calculation:

o Calculate the mass of the dissolved Butylate by subtracting the initial mass of the
evaporating dish from the final mass.

o The solubility is then expressed as the mass of Butylate per mass of the solvent (e.g., in
0/100g of solvent).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Butylate
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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